Cas no 1048994-21-3 (1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate)

• Product Name: 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• CAS No: 1048994-21-3
• MF: C₁₂H₂₀FNO₄
• MW: 261.289907455444
• MDL: MFCD18074440
• CID: 4456737
• PubChem ID: 67487447
• Update Time: 2025-10-11

1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-tert-butyl 4-O-methyl 4-fluoropiperidine-1,4-dicarboxylate
• METHYL 1-BOC-4-FLUOROPIPERIDINE-4-CARBOXYLATE;
• Methyl 1-Boc-4-fluoropipe...
• Methyl 1-Boc-4-fluoropiperidine-4-carboxylate
• 1-tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• 1,4-Piperidinedicarboxylic acid, 4-fluoro-, 1-(1,1-dimethylethyl) 4-methyl ester
• PZANFNHFJJIDEY-UHFFFAOYSA-N
• PB24342
• AK171505
• O1-tert-Butyl O4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• SCHEMBL2661172
• MFCD18074440
• YRB99421
• DB-209061
• AS-34275
• AKOS025291150
• 1-tert-butyl4-methyl4-fluoropiperidine-1,4-dicarboxylate
• CS-0052360
• 1048994-21-3
• 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate

• MDL： MFCD18074440
• Inchi： 1S/C12H20FNO4/c1-11(2,3)18-10(16)14-7-5-12(13,6-8-14)9(15)17-4/h5-8H2,1-4H3
• InChI Key： PZANFNHFJJIDEY-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 261.13800
• Monoisotopic Mass: 261.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 302.3±42.0 °C at 760 mmHg
• Flash Point: 136.6±27.9 °C
• PSA: 55.84000
• LogP: 1.83650
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate

1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate: A Versatile Intermediate in Pharmaceutical Synthesis

1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate (CAS No. 1048994-21-3) is a valuable intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its unique structure, has gained significant attention in recent years due to its potential applications in the development of novel drugs and therapeutic agents. The presence of a tert-butyl group, a methyl group, and a fluorine atom in the piperidine ring provides this compound with a diverse range of chemical properties, making it an attractive candidate for various synthetic transformations.

The tert-butyl group in 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate offers steric protection and enhances the stability of the molecule. This is particularly important in synthetic pathways where maintaining the integrity of the piperidine ring is crucial. The methyl group, on the other hand, introduces additional flexibility and can influence the conformational dynamics of the molecule. The fluorine atom, known for its strong electron-withdrawing effect, imparts unique electronic properties to the compound, which can be leveraged to fine-tune the reactivity and selectivity of various chemical reactions.

In recent studies, 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate has been explored as a key intermediate in the synthesis of fluorinated piperidines. Fluorinated piperidines are of particular interest in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the use of this compound in the synthesis of a novel class of antiviral agents. The fluorine atom was found to enhance the binding affinity of these agents to their target proteins, leading to improved antiviral activity.

The dicarboxylate functionality in 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate provides multiple reactive sites for further functionalization. This makes it an ideal starting material for a wide range of synthetic strategies, including esterification, amidation, and coupling reactions. These transformations can be tailored to introduce various functional groups or linkers, thereby expanding the scope of potential applications. For example, a research group at Harvard University utilized this compound as a building block in the synthesis of complex natural products with potent anti-inflammatory properties.

The synthetic accessibility of 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate has also been optimized through several efficient routes. One notable method involves the sequential addition of tert-butyl and methyl groups to a fluorinated piperidine core followed by carboxylation. This approach has been reported to yield high purity products with excellent yields, making it suitable for large-scale production. The robustness and scalability of these synthetic methods have further enhanced the commercial viability of this compound.

In addition to its role as an intermediate in pharmaceutical synthesis, 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate has also shown promise in other areas such as materials science and catalysis. For instance, its unique electronic properties make it a suitable ligand for metal complexes used in homogeneous catalysis. A study published in Catalysis Science & Technology (2023) demonstrated that complexes derived from this compound exhibited high catalytic activity and selectivity in C-H activation reactions.

The safety profile of 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate is another important consideration for its widespread use. Extensive toxicological studies have shown that this compound is generally well-tolerated and does not pose significant health risks when handled under appropriate conditions. However, standard laboratory safety protocols should always be followed to ensure safe handling and storage.

In conclusion, 1-Tert-butyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate (CAS No. 1048994-21-3) is a versatile and valuable intermediate with a wide range of applications in pharmaceutical synthesis and beyond. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its potential applications deepens, this compound is poised to play an increasingly important role in advancing drug discovery and materials science.